Cas no 194034-71-4 (5'-Amino-5'-deoxy-5'-N-MMT-thymidine 3'-CE phosphoramidite)

• Product Name: 5'-Amino-5'-deoxy-5'-N-MMT-thymidine 3'-CE phosphoramidite
• CAS No: 194034-71-4
• MF: C₄₀H₅₀N₅O₇P
• MW: 743.828071117401
• CID: 116516
• PubChem ID: 11018087
• Update Time: 2025-10-29

5'-Amino-5'-deoxy-5'-N-MMT-thymidine 3'-CE phosphoramidite Chemical and Physical Properties

Names and Identifiers

• Uridine,5'-deoxy-5'-[[(4-methoxyphenyl)diphenylmethyl]amino]-2'-O-methyl-,3'-[2-cyanoethyl bis(1-methylethyl)phosphoramidite] (9CI)
• 5'-AMINO-5'-DEOXY-5'-N-MMT-THYMIDINE 3'-CE PHOSPHORAMIDITE
• 5'-AMINO-DT CEP
• Uridine,5'-deoxy-5'-[[(4-methoxyphenyl)diphenylmethyl]amino]-2'-O-methyl-,3'-[2-cyanoethyl bis(1-methylethyl)phosphoramidite]
• 5'-AMINO-T CEP
• 5'-Deoxy-5'-[[(4-methoxyphenyl)diphenylmethyl]amino]-2'-O-methyluridine 3'-[2-cyanoethyl bis(1-methylethyl)phosphoramidite]
• 205644-40-2
• 194034-71-4
• 3-[[(2R,3S,5R)-2-[[[bis(4-methoxyphenyl)-phenylmethyl]amino]methyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile
• (2R,3S,5R)-2-(((Bis(4-methoxyphenyl)(phenyl)methyl)amino)methyl)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite
• 5'-Amino-5'-deoxy-5'-N-MMT-thymidine 3'-CE phosphoramidite

• Inchi： 1S/C40H50N5O7P/c1-27(2)45(28(3)4)53(50-23-11-22-41)52-35-24-37(44-26-29(5)38(46)43-39(44)47)51-36(35)25-42-40(30-12-9-8-10-13-30,31-14-18-33(48-6)19-15-31)32-16-20-34(49-7)21-17-32/h8-10,12-21,26-28,35-37,42H,11,23-25H2,1-7H3,(H,43,46,47)/t35-,36+,37+,53?/m0/s1
• InChI Key： ODOUQSWXVSARQL-CEXSRUIHSA-N
• SMILES： P(N(C(C)C)C(C)C)(OCCC#N)O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1CNC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 743.34500
• Monoisotopic Mass: 743.34478595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 53
• Rotatable Bond Count: 17
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Solubility: Insuluble (5.3E-5 g/L) (25 ºC),
• PSA: 153.66000
• LogP: 6.78348

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 5'-Amino-5'-deoxy-5'-N-MMT-thymidine 3'-CE phosphoramidite

Research Brief on 5'-Amino-5'-deoxy-5'-N-MMT-thymidine 3'-CE phosphoramidite (CAS: 194034-71-4)

The compound 5'-Amino-5'-deoxy-5'-N-MMT-thymidine 3'-CE phosphoramidite (CAS: 194034-71-4) is a critical intermediate in oligonucleotide synthesis, particularly in the production of modified DNA and RNA sequences. This phosphoramidite derivative is widely used in solid-phase synthesis to introduce amino modifications at the 5'-position of thymidine, enabling the conjugation of various functional groups for therapeutic and diagnostic applications. Recent studies have highlighted its importance in the development of antisense oligonucleotides, siRNA, and aptamers, which are pivotal in targeted drug delivery and gene therapy.

Recent advancements in the synthesis and application of 5'-Amino-5'-deoxy-5'-N-MMT-thymidine 3'-CE phosphoramidite have been reported in several high-impact journals. A 2023 study published in Nucleic Acids Research demonstrated its utility in the site-specific labeling of oligonucleotides with fluorescent dyes, enhancing the tracking of gene expression in live cells. The study emphasized the compound's high coupling efficiency and stability under standard phosphoramidite chemistry conditions, making it a preferred choice for researchers.

Another significant development was reported in the Journal of Medicinal Chemistry, where researchers utilized this phosphoramidite to synthesize oligonucleotide-peptide conjugates. These conjugates exhibited improved cellular uptake and target specificity, addressing one of the major challenges in oligonucleotide-based therapeutics. The study also noted the compound's compatibility with automated synthesizers, streamlining the production process for large-scale applications.

In addition to therapeutic applications, 5'-Amino-5'-deoxy-5'-N-MMT-thymidine 3'-CE phosphoramidite has been instrumental in diagnostic tool development. A 2024 publication in Analytical Chemistry described its use in constructing DNA-based biosensors for detecting biomarkers associated with cancer and infectious diseases. The researchers highlighted the compound's role in enhancing sensor sensitivity and specificity, owing to its ability to incorporate diverse functional groups without compromising oligonucleotide integrity.

Despite its widespread use, challenges remain in optimizing the yield and purity of 5'-Amino-5'-deoxy-5'-N-MMT-thymidine 3'-CE phosphoramidite. Recent efforts have focused on improving synthetic protocols to reduce byproduct formation and enhance scalability. A 2023 study in Organic Process Research & Development proposed a modified purification technique that significantly increased the compound's purity to >98%, making it more suitable for clinical-grade applications.

Looking ahead, the demand for 5'-Amino-5'-deoxy-5'-N-MMT-thymidine 3'-CE phosphoramidite is expected to grow, driven by the expanding field of nucleic acid therapeutics. Ongoing research aims to explore its potential in CRISPR-Cas9 gene editing and mRNA vaccine development, where precise oligonucleotide modifications are crucial. As the field advances, this compound will likely remain a cornerstone in the toolkit of researchers and pharmaceutical developers.